2-(2-methylphenoxy)-N-{4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}acetamide

• Molecular Formula: C24H25N3O3S
• Molecular Weight: 435.5 g/mol
• IUPAC Name: 2-(2-methylphenoxy)-N-[4-[4-(thiophene-2-carbonyl)piperazin-1-yl]phenyl]acetamide
• InChI: InChI=1S/C24H25N3O3S/c1-18-5-2-3-6-21(18)30-17-23(28)25-19-8-10-20(11-9-19)26-12-14-27(15-13-26)24(29)22-7-4-16-31-22/h2-11,16H,12-15,17H2,1H3,(H,25,28)
• InChI Key: VZBYQJOTSFXZIT-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1OCC(=O)NC2=CC=C(C=C2)N3CCN(CC3)C(=O)C4=CC=CS4

Description

2-(2-methylphenoxy)-N-{4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}acetamide is a chemical compound that belongs to the class of piperazine derivatives. This compound has gained significant attention in scientific research due to its potential therapeutic applications in various diseases.

Mechanism of Action

The exact mechanism of action of 2-(2-methylphenoxy)-N-{4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}acetamide is not fully understood. However, several studies have suggested that this compound exerts its therapeutic effects by modulating various signaling pathways involved in the pathogenesis of different diseases. For example, it has been found to inhibit the PI3K/Akt/mTOR signaling pathway, which is involved in the regulation of cell growth and survival. Moreover, it has also been found to inhibit the NF-κB signaling pathway, which plays a crucial role in the regulation of inflammation.
Biochemical and Physiological Effects:
2-(2-methylphenoxy)-N-{4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}acetamide has been shown to have several biochemical and physiological effects. It has been found to inhibit the proliferation of cancer cells and induce apoptosis. Moreover, it has also been found to reduce inflammation by inhibiting the production of inflammatory cytokines. Additionally, it has been found to improve cognitive function and reduce oxidative stress in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(2-methylphenoxy)-N-{4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}acetamide in lab experiments is its potential therapeutic applications in various diseases. Moreover, it has been found to have low toxicity and can be easily synthesized. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the research on 2-(2-methylphenoxy)-N-{4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}acetamide. One of the future directions is to investigate its potential therapeutic applications in other diseases, such as cardiovascular diseases and diabetes. Moreover, further studies are needed to elucidate the exact mechanism of action of this compound and to identify its molecular targets. Additionally, future studies can focus on improving the solubility of this compound in water to facilitate its administration in experiments.

Synthesis Methods

The synthesis of 2-(2-methylphenoxy)-N-{4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}acetamide involves the reaction of 2-methylphenol, 4-(2-thienylcarbonyl)piperazine, and 4-bromoaniline in the presence of a catalyst. The reaction proceeds through the formation of an intermediate, which is then further reacted with acetic anhydride to obtain the final product.

Scientific Research Applications

2-(2-methylphenoxy)-N-{4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}acetamide has shown potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. Several studies have shown that this compound has anti-tumor activity and can induce apoptosis in cancer cells. Moreover, it has also been found to possess anti-inflammatory properties and can reduce inflammation in various animal models. Additionally, 2-(2-methylphenoxy)-N-{4-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}acetamide has shown neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease.